Cas no 2680683-32-1 (benzyl N-3-(chloromethanesulfonamido)propylcarbamate)

• Product Name: benzyl N-3-(chloromethanesulfonamido)propylcarbamate
• CAS No: 2680683-32-1
• MF: C₁₂H₁₇ClN₂O₄S
• MW: 320.792381048203
• CID: 5632349
• PubChem ID: 165931030
• Update Time: 2025-08-02

benzyl N-3-(chloromethanesulfonamido)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28293971
• benzyl N-[3-(chloromethanesulfonamido)propyl]carbamate
• 2680683-32-1
• benzyl N-3-(chloromethanesulfonamido)propylcarbamate

• Inchi： 1S/C12H17ClN2O4S/c13-10-20(17,18)15-8-4-7-14-12(16)19-9-11-5-2-1-3-6-11/h1-3,5-6,15H,4,7-10H2,(H,14,16)
• InChI Key： QONJDOFSDDBKSY-UHFFFAOYSA-N
• SMILES： ClCS(NCCCNC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 320.0597559g/mol
• Monoisotopic Mass: 320.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.9Ų

Additional information on benzyl N-3-(chloromethanesulfonamido)propylcarbamate

Recent Advances in the Study of Benzyl N-3-(Chloromethanesulfonamido)propylcarbamate (CAS: 2680683-32-1)

Benzyl N-3-(chloromethanesulfonamido)propylcarbamate (CAS: 2680683-32-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfonamido-carbamate hybrid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.

The synthesis of benzyl N-3-(chloromethanesulfonamido)propylcarbamate involves a multi-step process that includes the reaction of 3-aminopropanol with chloromethanesulfonyl chloride, followed by carbamate formation with benzyl chloroformate. This synthetic route has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study highlighted the importance of controlling reaction conditions to minimize byproduct formation and ensure reproducibility.

In terms of biological activity, recent research has demonstrated that benzyl N-3-(chloromethanesulfonamido)propylcarbamate exhibits potent inhibitory effects against several enzymes, including carbonic anhydrase and matrix metalloproteinases (MMPs). A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported that this compound showed nanomolar inhibition against carbonic anhydrase IX, a target of interest in cancer therapy. The study proposed that the chloromethanesulfonamido moiety plays a critical role in enzyme binding through interactions with zinc ions in the active site.

Further investigations into the compound's mechanism of action have revealed its potential as a proteolysis-targeting chimera (PROTAC) warhead. A 2024 study in ACS Chemical Biology demonstrated that derivatives of benzyl N-3-(chloromethanesulfonamido)propylcarbamate could effectively recruit E3 ubiquitin ligases, suggesting applications in targeted protein degradation therapies. This represents a significant advancement in the field of chemical biology and opens new avenues for drug discovery.

The compound's pharmacokinetic properties have also been the subject of recent research. A 2023 study in Drug Metabolism and Disposition characterized its metabolic stability and membrane permeability using in vitro models. The results indicated moderate metabolic stability in human liver microsomes and good passive permeability in Caco-2 cell monolayers, suggesting potential for oral bioavailability with appropriate formulation strategies.

Looking forward, researchers are exploring structure-activity relationships (SAR) around the benzyl N-3-(chloromethanesulfonamido)propylcarbamate scaffold. Recent computational studies using molecular docking and dynamics simulations have identified key modifications that could enhance both potency and selectivity. These findings, combined with ongoing synthetic efforts, are expected to yield improved derivatives with better therapeutic profiles in the coming years.